Cas no 2171639-61-3 (3-bromo-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 3-bromo-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171639-61-3
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6405093
• PubChem ID: 165516738
• Update Time: 2025-11-07

3-bromo-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 3-bromo-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• EN300-1508958
• 2171639-61-3

• Inchi： 1S/C27H25BrN2O5/c1-15(2)24(25(31)29-23-12-11-16(26(32)33)13-22(23)28)30-27(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PYXPTQDLDQPEJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

3-Bromo-4-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido)benzoic Acid (CAS No. 2171639-61-3)

3-Bromo-4-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido)benzoic acid, with the CAS registry number 2171639-61-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its intricate structure, which includes a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted butanamide moiety attached to a benzoic acid backbone. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the intermediate during the synthesis process. Recent advancements in asymmetric synthesis and catalytic methods have further enhanced the efficiency and scalability of producing this compound. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining high yields.

In terms of applications, this compound has shown promise in drug discovery efforts. Its bromine atom makes it amenable to various substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug development. The Fmoc group not only serves as a protective moiety but also contributes to the molecule's solubility and stability in physiological conditions.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with advanced functionalities. Its compatibility with common organic transformations allows chemists to build larger molecular frameworks with precision. Recent research has highlighted its role in constructing bioactive molecules with potential applications in inflammation modulation and neurodegenerative disease treatment.

From a structural perspective, the compound's benzoic acid backbone provides aromatic stability, while the butanamide side chain introduces aliphatic flexibility. This combination facilitates interactions with biological targets such as enzymes and receptors. Computational studies have revealed that the molecule exhibits favorable pharmacokinetic properties, including moderate permeability and metabolic stability.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has significantly improved our understanding of this compound's structural integrity and purity. High-resolution mass spectrometry (HRMS) has been instrumental in confirming its molecular formula and exact mass (C₂₅H₂₈BrN₂O₅). These insights are critical for ensuring the reliability of experimental results in downstream applications.

In conclusion, 3-bromo-4-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and potential applications across multiple disciplines underscore its importance as a research tool and precursor for advanced materials. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.